Cas no 1824523-84-3 (2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane)

• Product Name: 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane
• CAS No: 1824523-84-3
• MF: C₆H₁₂ClO₄P
• MW: 214.583842277527
• CID: 6466744
• PubChem ID: 73809871
• Update Time: 2025-10-30

2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane Chemical and Physical Properties

Names and Identifiers

• 2-oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane
• 4-(chloromethyl)-2-ethoxy-1,3,2lambda5-dioxaphosphinan-2-one
• EN300-7891962
• 1824523-84-3
• 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane

• Inchi： 1S/C6H12ClO4P/c1-2-9-12(8)10-4-3-6(5-7)11-12/h6H,2-5H2,1H3
• InChI Key： IRBSZKDQAXNNGK-UHFFFAOYSA-N
• SMILES： ClCC1CCOP(=O)(OCC)O1

Computed Properties

• Exact Mass: 214.0161736g/mol
• Monoisotopic Mass: 214.0161736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane

Recent Advances in the Study of 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane (CAS: 1824523-84-3)

The compound 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane (CAS: 1824523-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane as a key intermediate in the synthesis of novel phosphonate-based therapeutics. Its structural features, including the presence of a chloromethyl group and a dioxaphosphorinane ring, make it a versatile building block for the development of enzyme inhibitors and prodrugs. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its chemical properties and stability under various physiological conditions.

One of the most promising applications of this compound lies in its potential as a modulator of phosphodiesterase (PDE) enzymes. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain PDE isoforms, which are implicated in a variety of pathological conditions, including inflammation and neurodegenerative diseases. These findings suggest that 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane could serve as a lead compound for the development of new PDE-targeted therapies.

In addition to its therapeutic potential, recent research has also explored the compound's utility in chemical biology. For instance, it has been used as a reactive handle in the design of activity-based probes (ABPs) for studying enzyme activity in complex biological systems. This approach has provided valuable insights into the roles of various enzymes in disease pathways, further underscoring the compound's versatility.

Despite these advances, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Oxo-4-chloromethyl-2-ethyloxy-1,3,2-dioxa-phosphorinane (CAS: 1824523-84-3) represents a promising candidate for drug development and chemical biology research. Its unique structural features and functional versatility make it a valuable tool for exploring new therapeutic avenues. Future studies will likely focus on further elucidating its mechanism of action and expanding its applications in medicine.